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Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

crystallization of carnallite (KCl·MgCl₂·6H₂O) using the solvent evaporation method. This

technique is a straightforward and effective way to produce carnallite crystals from brine

solutions at ambient temperatures.

Introduction
Carnallite, a hydrated double chloride of potassium and magnesium, is a significant source of

potash, which is essential for fertilizers. The solvent evaporation method is a common

laboratory technique for growing single crystals and is particularly well-suited for materials

soluble in a volatile solvent. This process involves the slow removal of the solvent from a

saturated solution, leading to supersaturation and subsequent crystal nucleation and growth.

Key factors influencing the success of this method include the initial concentrations of the

constituent salts, the rate of evaporation, and the ambient temperature.[1]

Experimental Data
Chemical Composition of Synthesized Carnallite
The following table summarizes the chemical composition of carnallite crystals synthesized via

solvent evaporation, as determined by X-ray Fluorescence (XRF) analysis.
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Constituent Weight Percentage (%)

K 14.1

Mg 8.7

Cl 38.3

H₂O (by difference) 38.9

Data sourced from XRF analysis of synthesized carnallite crystals.[1]

Crystallographic Data of Synthesized Carnallite
The structural properties of the carnallite crystals have been characterized using powder X-ray

Diffraction (XRD). The results confirm the orthorhombic crystal structure.

Parameter Value

Crystal System Orthorhombic

Space Group Pnna

a 9.598 Å

b 16.141 Å

c 22.519 Å

α, β, γ 90°

Unit Cell Volume (V) 3488.67 Å³

Z (Formula units per unit cell) 12

These lattice parameters are in good agreement with standard values for carnallite.[1][2][3][4]

Experimental Protocols
This section provides a detailed protocol for the synthesis of carnallite crystals using the

solvent evaporation technique at room temperature.
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Materials and Equipment
Materials:

Potassium Chloride (KCl), Analar grade

Magnesium Chloride Hexahydrate (MgCl₂·6H₂O), Analar grade

Deionized water

Equipment:

Petri dishes

Beakers

Magnetic stirrer and stir bars

Weighing balance

Spatula

Perforated polythene sheet (optional)

60-Watt lamp (optional, for accelerated evaporation)

Solution Preparation
Prepare a saturated brine solution by dissolving analytical grade KCl and MgCl₂·6H₂O in

deionized water at room temperature (approximately 23°C). A common starting composition

involves a low KCl to high MgCl₂ concentration ratio.[1] For example, a solution can be

prepared with 2.5 mole KCl and 90 mole MgCl₂·6H₂O.[2]

Ensure complete dissolution of the salts by stirring the solution using a magnetic stirrer.

Crystallization Procedure
Pour the prepared brine solution into clean Petri dishes.
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Place the Petri dishes in a location with a stable ambient temperature and minimal air

currents to ensure a slow and controlled evaporation rate.[1]

Cover the Petri dishes with a perforated polythene sheet. This helps to prevent dust

contamination while still allowing for solvent evaporation.

For a slightly faster evaporation rate, a 60-Watt lamp can be positioned to focus on the

solution.[1]

Monitor the Petri dishes over a period of 3 to 4 weeks. As the water evaporates, the solution

will become supersaturated, leading to the nucleation and growth of carnallite crystals.[1][2]

Once the crystals have reached the desired size (e.g., 4 x 5 x 2 mm to 16 x 13 x 3 mm), they

can be carefully harvested from the solution.[1][2]

Crystal Characterization
Visual Inspection: Observe the morphology of the harvested crystals. Typically, they will be

transparent and exhibit a pseudo-hexagonal shape.[1][2]

X-ray Fluorescence (XRF): Determine the elemental composition of the synthesized crystals

to confirm the presence and relative amounts of potassium, magnesium, and chlorine.[1]

Powder X-ray Diffraction (XRD): Analyze the crystal structure and determine the lattice

parameters to confirm the formation of the orthorhombic carnallite phase.[1][2]

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step workflow for the solvent evaporation process

of carnallite crystallization.
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Caption: Workflow for carnallite crystallization.
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Key Factors Influencing Crystallization
This diagram outlines the critical factors that affect the outcome of the carnallite crystallization

process.
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Caption: Factors affecting carnallite crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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